Cas no 1421601-76-4 (1-[2-(Difluoromethyl)cyclobutyl]methanamine)

• Product Name: 1-[2-(Difluoromethyl)cyclobutyl]methanamine
• CAS No: 1421601-76-4
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• MDL: MFCD22392081
• CID: 4759434
• PubChem ID: 71756484
• Update Time: 2026-02-26

1-[2-(Difluoromethyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(difluoromethyl)cyclobutyl]methanamine
• Rel-((1S,2R)-2-(Difluoromethyl)cyclobutyl)methanamine
• 1-[2-(Difluoromethyl)cyclobutyl]methanamine

• MDL： MFCD22392081
• Inchi： 1S/C6H11F2N/c7-6(8)5-2-1-4(5)3-9/h4-6H,1-3,9H2
• InChI Key： CEQDXDODAJPJOE-UHFFFAOYSA-N
• SMILES： FC(C1CCC1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.1
• XLogP3: 1.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-[2-(Difluoromethyl)cyclobutyl]methanamine

Chemical Synthesis and Pharmacological Applications of 1-[2-(Difluoromethyl)cyclobutyl]methanamine (CAS No. 1421601-76-4)

Recent advancements in organic synthesis have positioned 1-[2-(Difluoromethyl)cyclobutyl]methanamine (CAS No. 1421601-76-4) as a promising compound in medicinal chemistry research. This molecule, characterized by its unique difluoromethyl substituent attached to a cyclobutyl ring system, exhibits intriguing structural features that enhance its potential for drug design. The presence of the methanamine functional group further contributes to its reactivity and biological activity profiles, making it a focal point in current investigations targeting enzyme inhibition and receptor modulation.

Structurally, the cyclobutyl core provides rigidity that stabilizes bioactive conformations while the difluoromethyl group introduces electronic and steric properties critical for optimizing pharmacokinetic parameters. A groundbreaking study published in Nature Communications (Q3 2023) demonstrated how this compound's fluorinated moiety enhances metabolic stability compared to analogous monofluoro derivatives. Researchers employed computational docking studies to validate its binding affinity toward protein kinase B (Akt), a key target in oncology research, with binding energies improved by up to 35% over existing inhibitors.

In preclinical trials reported at the 2023 International Symposium on Medicinal Chemistry, this compound showed selective inhibition of BRAF V600E mutations associated with melanoma progression. The cyclobutyl-methanamine scaffold enabled penetration of blood-brain barrier models at concentrations achieving therapeutic efficacy without observable neurotoxicity. These findings align with emerging trends emphasizing fluorine's role in improving drug-like properties—particularly solubility and membrane permeability—as highlighted in a comprehensive review by Organic Process Research & Development (January 2024).

Synthetic methodologies for accessing this compound have evolved significantly since its initial preparation described in the Journal of Fluorine Chemistry (December 2023). Modern protocols now utilize palladium-catalyzed cross-coupling strategies involving difluoroacetophenone precursors, achieving yields exceeding 85% under mild conditions. The optimized route incorporates microwave-assisted techniques that reduce reaction times from hours to minutes while maintaining stereochemical integrity—a critical factor given the compound's potential enantiomer-specific activity profiles.

Clinical translation efforts are focusing on its application as a prodrug component for targeted delivery systems. A collaborative study between Stanford University and AstraZeneca revealed that conjugation with folate receptors enabled tumor-specific accumulation in xenograft models, demonstrating up to a fourfold reduction in off-target effects compared to conventional formulations. This property is particularly advantageous for pediatric oncology applications where minimizing systemic toxicity remains a priority.

Safety pharmacology evaluations published in Toxicological Sciences (April 2024) confirmed favorable toxicokinetic profiles across multiple species models. The compound exhibited linear pharmacokinetics with half-life values ranging from 5–8 hours across rat/mouse models, coupled with renal clearance pathways that minimize hepatic metabolism��a desirable trait for chronic treatment regimens. These characteristics position it favorably against existing therapies where drug-drug interactions often complicate clinical use.

Ongoing investigations are exploring its utility as an epigenetic modulator through histone deacetylase inhibition mechanisms. Preliminary data presented at the AACR Annual Meeting (April 2024) showed synergistic effects when combined with checkpoint inhibitors, suggesting potential applications in immunotherapy combinations where overcoming tumor immune evasion remains critical.

The structural versatility of this molecule has also sparked interest in non-oncology therapeutic areas including neurodegenerative diseases and metabolic disorders. Its ability to cross cellular membranes while maintaining functional integrity makes it an ideal template for developing brain-penetrant agents targeting α-synuclein aggregation pathways implicated in Parkinson's disease progression.

In conclusion, the unique combination of structural features inherent to CAS No. 1421601-76-4, particularly the strategic placement of fluorinated groups within rigid cycloaliphatic frameworks, positions this compound at the forefront of next-generation drug discovery initiatives. Its evolving profile—from synthetic accessibility improvements to multifaceted biological activities—reflects contemporary medicinal chemistry priorities emphasizing both mechanistic innovation and translational readiness.